Cas no 1806262-13-4 (5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806262-13-4
• MF: C₈H₃F₈NO
• MW: 281.102750062943
• CID: 4830483
• Update Time: 2025-06-13

5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F8NO/c9-1-3-5(7(11,12)13)4(10)2-17-6(3)18-8(14,15)16/h2H,1H2
• InChI Key： WIMRYQDNFTZMRU-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(CF)=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Research Briefing on 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1806262-13-4)

The compound 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1806262-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its trifluoromethyl and fluoromethyl groups contribute to enhanced metabolic stability and bioavailability, making it a promising candidate for further investigation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of next-generation herbicides, showcasing its selective herbicidal activity against resistant weed species.

In addition to its agrochemical applications, 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has shown potential in medicinal chemistry. Preliminary in vitro studies indicate that it may act as a modulator of specific enzyme pathways involved in inflammatory responses. Researchers are particularly interested in its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2), which could pave the way for new anti-inflammatory drugs.

The synthesis of this compound has also been a focal point of recent research. A 2024 paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces environmental impact. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising developments, challenges remain. The compound's mechanism of action in biological systems is not yet fully understood, and additional in vivo studies are needed to assess its safety and efficacy. Furthermore, regulatory considerations for its use in agrochemicals and pharmaceuticals will require thorough toxicological profiling.

In conclusion, 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a versatile and valuable compound in both agrochemical and pharmaceutical research. Continued exploration of its properties and applications is expected to yield significant advancements in these fields. Future research should prioritize elucidating its biological targets and optimizing its therapeutic potential.